Cas no 267-36-7 (Benzo[1,2-b:4,5-c']difuran(8CI,9CI))

Benzo[1,2-b:4,5-c']difuran(8CI,9CI) structure
267-36-7 structure
Product Name:Benzo[1,2-b:4,5-c']difuran(8CI,9CI)
CAS No:267-36-7
MF:C10H6O2
MW:158.15344285965
CID:249467
PubChem ID:57357843
Update Time:2025-04-19

Benzo[1,2-b:4,5-c']difuran(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzo[1,2-b:4,5-c']difuran(8CI,9CI)
    • Benzo[1,2-b:4,5-c]difuran (8CI,9CI)
    • furo[3,4-f][1]benzofuran
    • Benzo[1,2-b:4,5-c']difuran
    • DTXSID30723896
    • 267-36-7
    • Inchi: 1S/C10H6O2/c1-2-12-10-4-9-6-11-5-8(9)3-7(1)10/h1-6H
    • InChI Key: LBOTYNIIZFCLDV-UHFFFAOYSA-N
    • SMILES: O1C=CC2=CC3=COC=C3C=C12

Computed Properties

  • Exact Mass: 158.03678
  • Monoisotopic Mass: 158.036779430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.28
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